Cas no 161240-14-8 (1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]-)
161240-14-8 structure
Product Name:1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]-
CAS No:161240-14-8
MF:C20H14N2O10S3
MW:538.527561664581
CID:179891
Update Time:2026-05-14
1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]-
- 7-oxo-8-[(5-sulfonaphthalen-1-yl)hydrazinylidene]naphthalene-1,3-disulfonic acid
- 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[(5-sulfo-1-naphthalenyl)azo]- (9CI)
- Acid Fast Scarlet R
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- Inchi: InChI=1S/C20H14N2O10S3/c23-16-8-7-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-5-1-4-14-13(15)3-2-6-17(14)34(27,28)29/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32)/b22-21+
- InChI Key: XGZOQQXZGHTPPT-QURGRASLSA-N
- SMILES: OC1C(/N=N/C2C3C(=C(S(O)(=O)=O)C=CC=3)C=CC=2)=C2C(C=C(S(O)(=O)=O)C=C2S(O)(=O)=O)=CC=1
Computed Properties
- Exact Mass: 537.98112
Experimental Properties
- PSA: 208.06
1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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